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Compound of Interest

Compound Name: NI-42

Cat. No.: B609569 Get Quote

Technical Support Center: NI-42 Alloy
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

minimizing thermal stress in NI-42 alloy components during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is NI-42 alloy and why is it used in our research equipment?

NI-42, also known as Nilo® 42 or Invar® 42, is a nickel-iron alloy containing 42% nickel.[1][2][3]

It is classified as a controlled-expansion alloy because it exhibits a low and nearly constant

coefficient of thermal expansion from room temperature up to about 300°C (570°F).[1][3][4][5]

[6][7][8] This property is crucial in applications where dimensional stability is critical over a

range of temperatures, such as in glass-to-metal and ceramic-to-metal seals commonly found

in laboratory equipment.[3][9][10] Its thermal expansion characteristics are a good match for

materials like silicon, alumina, and beryllia.[10][11]

Q2: What causes thermal stress in NI-42 components?

Thermal stress in NI-42 components, as in any material, arises from restrained thermal

expansion or contraction. Although NI-42 has a low coefficient of thermal expansion, stress can

still be induced by:

Rapid Temperature Changes: Sudden heating or cooling can create a temperature gradient

across the component, causing different parts to expand or contract at different rates.[12]
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Mismatched Materials: When NI-42 is bonded to a material with a significantly different

coefficient of thermal expansion, temperature fluctuations will cause stress at the interface.

Residual Stresses: Stresses can be introduced during the manufacturing or assembly of the

components. Cold working, for instance, can distort the thermal expansion coefficients and

introduce internal stresses.[13]

Q3: How can I identify a thermal stress fracture in an NI-42 component?

Identifying a thermal stress fracture involves visual inspection. These fractures typically

originate at the edges or points of high stress concentration and can propagate inwards.[12] In

glass or ceramic components sealed with NI-42, a crack originating from the seal interface is a

strong indicator of thermal stress failure.

Troubleshooting Guides
Problem: Component fractures during thermal cycling.

Possible Cause: High residual stress from fabrication or excessive thermal gradients during the

experiment.

Solution:

Stress Relief Annealing: If you suspect residual stress, an annealing heat treatment can be

performed. This process involves heating the component to a specific temperature, holding it

there, and then slowly cooling it to relieve internal stresses.[14][15]

Controlled Heating and Cooling: Ramping the temperature up and down at a slower,

controlled rate during your experiment can minimize thermal gradients across the

component.

Problem: Failure at the glass or ceramic-to-metal seal.

Possible Cause: A mismatch in the coefficient of thermal expansion between the NI-42 alloy

and the sealed material, or improper sealing procedures.

Solution:
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Material Compatibility Check: Verify that the grade of glass or ceramic is compatible with the

thermal expansion characteristics of NI-42.

Oxidation Treatment: For a strong glass-to-metal seal, a uniform and dense oxide layer on

the NI-42 surface is crucial. This can be achieved by heating the component in the air before

sealing.[11]

Data Presentation
Table 1: Thermal Properties of NI-42 Alloy

Property Value

Coefficient of Thermal Expansion (30 – 300°C) 4.0 – 4.7 x 10⁻⁶ /°C[16][17]

Coefficient of Thermal Expansion (30 – 450°C) 6.7 – 7.4 x 10⁻⁶ /°C[16][17]

Thermal Conductivity (at 20°C) 10.5 - 14.7 W/m·K[11][16][18][19]

Melting Range 1425 - 1435 °C[16]

Curie Temperature 380 °C[16][17]

Table 2: Mechanical Properties of Annealed NI-42 Alloy

Property Value

Tensile Strength 490 - 515 MPa[1][4][19]

Yield Strength (0.2% Offset) 250 MPa[1][4]

Elongation 35 - 43 %[1][19]

Modulus of Elasticity 145 - 150 GPa[4][16][19]

Experimental Protocols
Protocol 1: Stress Relief Annealing of NI-42 Components
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This protocol describes a general procedure for relieving residual stresses in NI-42
components.

Objective: To reduce internal stresses introduced during manufacturing or processing.

Materials:

NI-42 component

High-temperature furnace with a controlled atmosphere (dry hydrogen or vacuum is

recommended to prevent oxidation)[10]

Procedure:

Preparation: Clean the NI-42 component thoroughly to remove any contaminants.

Heating: Place the component in the furnace. Heat the furnace to a temperature between

850°C and 1000°C (1560°F and 1830°F).[13] A common intermediate stress relief anneal

can be performed at approximately 788°C (1450°F) for about 30 minutes.[10]

Soaking: Hold the component at the selected temperature. The soaking time will depend on

the thickness of the component, but 30 minutes to 1 hour is a typical duration.[11]

Cooling: Slowly cool the component in the furnace to approximately 200°C at a maximum

rate of 5°C/min before air cooling.[11]
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Caption: Causes and effects of thermal stress in NI-42 components.
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Start: Stressed NI-42 Component

1. Clean Component

2. Heat to 850-1000°C
in controlled atmosphere

3. Soak for 30-60 minutes

4. Slow Cool in Furnace

End: Stress-Relieved Component

Click to download full resolution via product page

Caption: Workflow for stress relief annealing of NI-42 components.
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Caption: Decision tree for troubleshooting thermal stress issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aircraftmaterials.com [aircraftmaterials.com]

2. About Nilo 42 | Low Expansion Nickel Alloy Stockholder | Nilo 42 [nilo42.com]

3. Nilo® Alloy 42 / Invar® 42 - Metel [metel.nl]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b609569?utm_src=pdf-body-img
https://www.benchchem.com/product/b609569?utm_src=pdf-custom-synthesis
https://www.aircraftmaterials.com/data/nickel/al42.html
https://www.nilo42.com/about-nilo-alloy-42/
https://metel.nl/en/p/nickel/nilo-alloy-42-invar-42/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. NILO 42,NILO 42 Bar,UNS K94100,Werkstoffnummer 1.3917-Exporter|Supplier in
Mumbai,India [apexmet.com]

5. Special Metals NILO® Alloy 42 Controlled-Expansion Alloy [matweb.com]

6. Nickel-iron Alloy 42/ UNS K94100/ W. Nr. 1.3917 Material Price - Nickel-iron Alloy 42/ UNS
K94100/ W. Nr. 1.3917 Chemical Composition - Nickel-iron Alloy 42/ UNS K94100/ W. Nr.
1.3917 Manufacturers | COCESS Special Alloys [en.cocessalloys.com]

7. Nilo® 42 - Alloy Wire International [alloywire.us.com]

8. Nilo® 42 - Alloy Wire International [alloywire.com]

9. NILO® Alloy 42 [metals-group.bibus.com]

10. vulcanmetalgroup.com [vulcanmetalgroup.com]

11. niwire.com [niwire.com]

12. windowwise.co.uk [windowwise.co.uk]

13. azom.com [azom.com]

14. neonickel.com [neonickel.com]

15. corrosionmaterials.com [corrosionmaterials.com]

16. neonickel.com [neonickel.com]

17. Alloy 42 Material Properties & Chemical Composition | EFINEA, Inc. [efineametals.com]

18. Alloy 42 UNS N94100 | Ulbrich [ulbrich.com]

19. 42%Ni-Fe｜Products Menu｜DOWA METALTECH CO., LTD. | Wrought copper and
copper alloy products & Copper alloys [dowa-metaltech.co.jp]

To cite this document: BenchChem. [Minimizing thermal stress in NI-42 components].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609569#minimizing-thermal-stress-in-ni-42-
components]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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